Cas no 535-86-4 (3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one)

3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one structure
535-86-4 structure
Product Name:3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one
CAS No:535-86-4
MF:C10H16O
MW:152.233443260193
CID:938767
PubChem ID:222994
Update Time:2025-04-19

3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one
    • 3-methyl-5-propan-2-ylcyclohex-2-en-1-one
    • 5-Isopropyl-3-methyl-2-cyclohexen-1-one
    • 2-Cyclohexen-1-one, 3-methyl-5-(1-methylethyl)-
    • AC1L5C80
    • AC1Q6CKE
    • AGN-PC-00POV3
    • Hexeton
    • Hexetone
    • Homocamfin
    • m-Menth-6-en-5-one
    • SureCN287771
    • NSC 10129
    • 5-isopropyl-3-methyl-cyclohex-2-en-1-one
    • DTXSID501023858
    • 1PTJ9TO8ZZ
    • XHJJEWBMBSQVCJ-UHFFFAOYSA-N
    • m-Menth-6-en-5-one, (+/-)-
    • UNII-1PTJ9TO8ZZ
    • 3-Methyl-5-propan-2-yl-cyclohex-2-en-1-one
    • SCHEMBL287771
    • Q27252728
    • NSC-10129
    • 535-86-4
    • NSC10129
    • 3-Methyl-5-isopropylcyclohex-2-en-1-one
    • 28587-71-5
    • CHEBI:134777
    • DS-004916
    • HOMOCAMFIN [MI]
    • Inchi: 1S/C10H16O/c1-7(2)9-4-8(3)5-10(11)6-9/h5,7,9H,4,6H2,1-3H3
    • InChI Key: XHJJEWBMBSQVCJ-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)CC(C1)C(C)C

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.915
  • Boiling Point: bp18 127-128°; bp16 124-126°; bp15 120-122°; bp11.5 113-116°; bp9 108-110°
  • Flash Point: 90.9°C
  • Refractive Index: 1.464
  • PSA: 17.07
  • LogP: 2.56780
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